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Compound of Interest

Compound Name: N-Methylcyclohexylamine

Cat. No.: B046574 Get Quote

This guide provides immediate and essential safety protocols and logistical plans for the

handling and disposal of N-Methylcyclohexylamine, tailored for researchers, scientists, and

professionals in drug development. The following procedures are compiled to ensure the

highest safety standards in the laboratory.

Hazard Summary
N-Methylcyclohexylamine is a flammable liquid and vapor that is harmful if swallowed or in

contact with skin, and can cause severe skin burns and eye damage.[1][2][3] Inhalation of

vapors may also be harmful and cause respiratory irritation.[3] It is crucial to handle this

chemical with appropriate personal protective equipment in a well-ventilated area.

Personal Protective Equipment (PPE)
To prevent exposure, the following personal protective equipment is mandatory when handling

N-Methylcyclohexylamine:
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PPE Category Recommended Equipment Specifications and Use

Eye and Face Protection
Chemical splash goggles and

a face shield

Must meet OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166. A face shield

should be worn over goggles,

particularly when there is a risk

of splashing.[1][4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene), a

flame-resistant lab coat, and

closed-toe shoes

Select gloves based on the

manufacturer's chemical

resistance guide. Lab coats

must be fully buttoned, and

shoes should cover the entire

foot.[3][4][5]

Respiratory Protection Respirator

A respirator may be necessary

in poorly ventilated areas or for

procedures that could

generate significant vapors.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[1][4]

Quantitative Data Summary
Property Value Source

Oral LD50 (rat) 400 mg/kg [4]

Vapor Pressure 5 hPa at 20 °C [1]

Vapor Density 4 (vs air) [1]

Relative Density 0.868 g/mL at 25 °C [1]

Water Solubility 54 g/l at 20 °C [1]
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Operational Plan: Handling and Storage
Adherence to the following step-by-step procedures is critical for the safe handling of N-
Methylcyclohexylamine.

Pre-Handling Preparations
Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a chemical

fume hood.[3][5]

Equipment Check: Confirm that all equipment is properly grounded and bonded. Use only

spark-proof and explosion-proof tools.[3][4]

PPE Inspection: Inspect all personal protective equipment for integrity before use.

Emergency Stations: Verify that eyewash stations and safety showers are unobstructed and

readily accessible.[6]

Step-by-Step Handling Procedure
Container Handling: Keep the container tightly closed when not in use.[4]

Dispensing: When transferring the chemical, use spark-proof tools and ground and bond

containers.[4]

Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not inhale vapors or mists.

[3][4]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]

[4][7] No smoking is permitted in the handling area.[7]

Storage Plan
Location: Store in a cool, dry, well-ventilated area designated as a flammables and

corrosives area.[4]

Container Integrity: Keep containers tightly closed and store in a corrosive-resistant

container with a resistant inner liner.[7]
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Incompatible Materials: Store away from strong oxidizing agents, acids, acid chlorides, acid

anhydrides, and carbon dioxide.[4][8]

Disposal Plan
Proper disposal of N-Methylcyclohexylamine and its containers is essential to prevent

environmental contamination and ensure safety.

Waste Segregation and Collection
Original Containers: Whenever possible, leave the chemical in its original container. Do not

mix with other waste.[1]

Labeling: Clearly label all waste containers with the contents and associated hazards.

Collection: Collect waste in a sealed, properly labeled container suitable for hazardous

chemical waste.

Step-by-Step Disposal Procedure
Licensed Disposal Company: Arrange for the disposal of surplus and non-recyclable

solutions through a licensed disposal company.[1]

Regulatory Compliance: All waste materials must be disposed of in accordance with national

and local regulations.[1]

Contaminated Packaging: Handle uncleaned containers as you would the product itself and

dispose of them as unused product.[1]

Emergency Procedures
Immediate and appropriate responses to emergencies can significantly mitigate harm.

Spill Response
Evacuate and Secure: Evacuate the area and eliminate all ignition sources.[9]

Ventilate: Ensure the area is well-ventilated.
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Containment: Use a non-combustible absorbent material like sand, earth, or vermiculite to

contain the spill.[1][4]

Collection: Use spark-proof tools to collect the absorbed material into a suitable container for

disposal.[4][9]

First Aid Measures
Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[4] Seek immediate medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 30 minutes, holding the

eyelids open.[4] Seek immediate medical attention.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[1][2] Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.[1] Seek immediate medical attention.[1][4]
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Caption: Workflow for Safely Handling N-Methylcyclohexylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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